Cas no 84434-14-0 (Benzoic acid,2-methoxy-6-(phenylthio)-)

• Product Name: Benzoic acid,2-methoxy-6-(phenylthio)-
• CAS No: 84434-14-0
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 724436
• PubChem ID: 3019856
• Update Time: 2025-04-19

Benzoic acid,2-methoxy-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methoxy-6-(phenylthio)-
• 2-methoxy-6-phenylsulfanylbenzoic acid
• 6-(phenylthio)-o-anisic acid
• EINECS 282-813-2
• BENZOIC ACID, 2-METHOXY-6-(PHENYLTHIO)-
• UNII-G7D0YY0CAI
• DTXSID90233401
• 84434-14-0
• 2-Methoxy-6-(phenylthio)benzoic acid
• G7D0YY0CAI
• NS00038506

• Inchi： 1S/C14H12O3S/c1-17-11-8-5-9-12(13(11)14(15)16)18-10-6-3-2-4-7-10/h2-9H,1H3,(H,15,16)
• InChI Key： ARKJMTOSOBNTRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=C(C=1C(=O)O)OC

Computed Properties

• Exact Mass: 260.051
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 414.6°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.652